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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dregeoside All is a naturally occurring polyoxypregnane glycoside isolated from the plant
Dregea volubilis. As a member of the pregnane glycoside family, a class of compounds known
for a wide range of biological activities, Dregeoside A1l holds potential for further investigation
in drug discovery and development. This technical guide provides a comprehensive overview of
the available chemical and biological data on Dregeoside A11, with a focus on its chemical
identity and cytotoxic potential.

Chemical Identifiers and Properties

A clear identification of a chemical entity is fundamental for research and development. The key
chemical identifiers for Dregeoside A1l are summarized in the table below.

Identifier Value

CAS Number 89020-11-1
Molecular Formula CssHssO22
Molecular Weight 1101.3 g/mol

Biological Activity
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Cytotoxic Potential of Related Compounds from Dregea
volubilis

While specific biological activity data for Dregeoside A1l is limited in publicly available
literature, recent studies on other pregnane glycosides isolated from Dregea volubilis provide
valuable insights into the potential bioactivity of this class of compounds.

A 2024 study investigated the cytotoxic effects of several new and known pregnane glycosides
from Dregea volubilis against a panel of eight human cancer cell lines. The tested compounds
demonstrated varying levels of cytotoxicity, with ICso values ranging from 4.29 to 21.05 uM[1][2]
[3]. These findings suggest that pregnane glycosides from this plant are a promising source of
potential anti-cancer agents.

The cancer cell lines used in this study were:

e MB49 (murine bladder cancer)

e K562 (human chronic myelogenous leukemia)
e MKN-7 (human gastric cancer)

e HT29 (human colorectal adenocarcinoma)

e A549 (human lung carcinoma)

e MCF-7 (human breast adenocarcinoma)

« MDA-MB-231 (human breast adenocarcinoma)

¢ HepG2 (human liver carcinoma)

Enzyme Inhibition Studies

In a study evaluating the a-glucosidase and a-amylase inhibitory activities of pregnane
glycosides from Dregea volubilis, Dregeoside A1l (referred to as dreageoside All in the
publication) was isolated but did not show significant inhibitory activity against these
enzymes[4].
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Experimental Protocols
Cytotoxicity Assay (MTT Assay)

The following is a generalized experimental protocol for determining the cytotoxic activity of
compounds, based on the methodology described in the study of pregnane glycosides from
Dregea volubilis[1][2][3].

Objective: To assess the in vitro cytotoxicity of a compound against various cancer cell lines.
Materials:

e Cancer cell lines (e.g., K562, A549, MCF-7, etc.)

Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

Test compound (Dregeoside All)

3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution

Dimethyl sulfoxide (DMSOQO)

96-well microplates

CO:z2 incubator

Procedure:

Cell Seeding: Seed the cells in 96-well plates at an appropriate density and allow them to
adhere overnight in a CO2 incubator at 37°C.

o Compound Treatment: Treat the cells with various concentrations of the test compound (e.g.,
in a range of 1 to 100 uM) and a vehicle control (DMSO).

¢ Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours).

o MTT Addition: Add MTT solution to each well and incubate for an additional 4 hours.
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e Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the
formazan crystals.

e Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)
using a microplate reader.

» Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the ICso value (the concentration of the compound that inhibits cell growth by
50%).

Logical Workflow for Cytotoxicity Screening

The following diagram illustrates a typical workflow for the bioassay-guided isolation and
cytotoxicity testing of natural products.
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Click to download full resolution via product page

Caption: Bioassay-guided isolation and evaluation workflow.

Conclusion and Future Directions

Dregeoside All is a structurally defined natural product from Dregea volubilis. While direct
evidence of its biological activity is currently scarce, the demonstrated cytotoxic potential of
other pregnane glycosides from the same plant suggests that Dregeoside A1l warrants further
investigation as a potential anticancer agent. Future research should focus on comprehensive
screening of Dregeoside A1l against a broad panel of cancer cell lines and elucidation of its
mechanism of action and potential signaling pathways. Such studies are crucial to unlock the
therapeutic potential of this and other related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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